![molecular formula C9H12Cl2N2O B1382937 2-(1,3-Benzoxazol-2-yl)ethan-1-amine dihydrochloride CAS No. 1803606-67-8](/img/structure/B1382937.png)
2-(1,3-Benzoxazol-2-yl)ethan-1-amine dihydrochloride
Overview
Description
2-(1,3-Benzoxazol-2-yl)ethan-1-amine dihydrochloride is a chemical compound with the molecular formula C9H12Cl2N2O and a molecular weight of 235.11 . It is used for research purposes .
Molecular Structure Analysis
The molecular structure of 2-(1,3-Benzoxazol-2-yl)ethan-1-amine dihydrochloride involves a benzoxazole ring attached to an ethan-1-amine group . Further structural analysis or details about its conformation are not available in the search results.Scientific Research Applications
Synthetic Organic Chemistry
Benzoxazole is a resourceful and important member of the heteroarenes that connects synthetic organic chemistry to medicinal, pharmaceutical, and industrial areas . It has been extensively used as a starting material for different mechanistic approaches in drug discovery .
Anti-Microbial Activity
The motif exhibits a high possibility of broad substrate scope and functionalization to offer several biological activities like anti-microbial effects .
Anti-Fungal Activity
The compounds displayed antifungal activity and this activity is similar to the standard drug voriconazole against Aspergillus niger .
Anti-Cancer Activity
The compound showed almost equal % of inhibition to the growth of lung, breast, and colon cancer cells .
Anti-Oxidant Activity
Benzoxazole derivatives also exhibit anti-oxidant effects .
Anti-Inflammatory Effects
Benzoxazole derivatives have been found to have anti-inflammatory effects .
Synthesis of 1-benzoxazolyl-o-carboranes
In 2021, Wu et al. demonstrated an FeCl3-catalyzed aerobic oxidation reaction for the synthesis of 1-benzoxazolyl-o-carboranes .
Industrial Applications
Benzoxazole is also used in various industrial areas due to its bicyclic planar molecule structure .
properties
IUPAC Name |
2-(1,3-benzoxazol-2-yl)ethanamine;dihydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H10N2O.2ClH/c10-6-5-9-11-7-3-1-2-4-8(7)12-9;;/h1-4H,5-6,10H2;2*1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PNFURSXNEDZWPD-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)N=C(O2)CCN.Cl.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H12Cl2N2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
235.11 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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